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Introduction

The gravimetric analysis of thallium by precipitation as thallium(I) chromate (Tl₂CrO₄) is a

highly accurate and reliable method for the quantitative determination of thallium in a sample.

[1] This method relies on the low solubility of thallium(I) chromate in water, allowing for its

separation from the sample matrix, followed by drying and weighing.[2] The precipitation is

typically carried out in a neutral or weakly alkaline solution by the addition of a soluble

chromate salt, such as potassium chromate (K₂CrO₄) or potassium dichromate (K₂Cr₂O₇) in an

alkaline medium.[2][3] The resulting bright yellow precipitate of thallium(I) chromate is then

carefully washed, dried, and weighed to determine the amount of thallium in the original

sample.

Principle

The gravimetric determination of thallium using chromate is based on the following chemical

reaction:

2 Tl⁺(aq) + CrO₄²⁻(aq) → Tl₂CrO₄(s)[3]

In this reaction, two moles of thallium(I) ions react with one mole of chromate ions to form one

mole of solid thallium(I) chromate. The precipitate is a dense, yellow solid that is sparingly
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soluble in water. By carefully controlling the experimental conditions, such as pH and

temperature, complete precipitation of thallium can be achieved.

Experimental Protocols
Protocol 1: Direct Precipitation of Thallium(I) Chromate
This protocol is adapted from the work of Browning and Hutchins and is suitable for samples

where interfering ions are absent.[2]

Materials and Reagents:

Thallous salt solution (e.g., thallous nitrate, TlNO₃)

Potassium dichromate (K₂Cr₂O₇) solution of known concentration

Ammonium hydroxide (NH₄OH) solution

Distilled water

Sintered glass crucible or perforated platinum crucible with asbestos felt

Drying oven

Analytical balance

Procedure:

Sample Preparation: Accurately weigh a portion of the thallous salt solution into a beaker.

Precipitation: Heat the solution to approximately 70-80 °C. Add a slight excess of potassium

dichromate solution, followed by the addition of ammonium hydroxide to make the solution

alkaline. The formation of a yellow precipitate of thallous chromate will be observed.

Digestion: Allow the precipitate to stand in the warm solution to promote the formation of

larger, more easily filterable crystals.

Filtration: Filter the precipitate through a pre-weighed sintered glass crucible or a perforated

platinum crucible with an asbestos felt.
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Washing: Wash the precipitate with hot water to remove any soluble impurities.

Drying: Dry the crucible and precipitate in an oven at a suitable temperature until a constant

weight is achieved.

Weighing: Cool the crucible in a desiccator and weigh it on an analytical balance.

Calculation: The weight of thallium in the original sample can be calculated from the weight

of the thallium(I) chromate precipitate using the gravimetric factor.

Protocol 2: Precipitation from Homogeneous Solution
This protocol, based on the work of Upadhyaya, is designed to improve the physical

characteristics of the precipitate by forming it slowly and uniformly throughout the solution.[1][4]

This is achieved by generating the precipitating agent in situ.

Materials and Reagents:

Thallium(I) sulfate solution (50-100 mg of thallium)

EDTA (disodium salt) solution

Ammonia solution

Potassium chromate solution (0.05 M)

Magnesium solution (0.05 M)

1% (m/V) Potassium chromate wash solution

50% Ethanol

Sintered-glass crucible

Water-bath

Drying oven (110-120 °C)

Procedure:
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Complexation: To a 50-100 ml aliquot of the thallium(I) sulfate solution, add an excess of

EDTA solution to form a stable thallium-EDTA complex.

pH Adjustment: Adjust the pH of the solution to 8-9 with ammonia solution.

Addition of Chromate: Add 4-8 ml of 0.05 M potassium chromate solution.

Volume Adjustment and Heating: Adjust the total volume to about 200 ml and heat the

solution to 60-70 °C on a water-bath.

Homogeneous Precipitation: Slowly add the 0.05 M magnesium solution at a rate of 1 drop

every 8-10 seconds with constant stirring. The magnesium ions will displace the thallium ions

from the EDTA complex, leading to the slow and controlled precipitation of thallium(I)

chromate. Continue adding the magnesium solution until it is in excess.

Cooling and Filtration: Allow the beaker to cool, then filter the precipitate through a weighed,

sintered-glass crucible.

Washing: Wash the precipitate with a 1% m/V solution of potassium chromate, followed by

two washes with distilled water, and a final wash with 50% ethanol.[1]

Drying: Dry the precipitate at 110-120 °C for 2 hours.

Weighing: Cool the crucible in a desiccator and weigh to a constant weight.

Data Presentation
Table 1: Gravimetric Determination of Thallium as Thallous Chromate (Direct Precipitation)

TlNO₃ taken
(g)

Calculated as
Tl₂O (g)

Tl₂CrO₄ found
(g)

Calculated as
Tl₂O (g)

Error (g)

Data not

provided in the

same format in

the source

material

Data not

provided in the

same format in

the source

material

Data not

provided in the

same format in

the source

material

Data not

provided in the

same format in

the source

material

Data not

provided in the

same format in

the source

material
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Note: The original source[2] presents data in a tabular format but with different column

headers. For a direct comparison, the raw data would need to be recalculated.

Table 2: Gravimetric Determination of Thallium(I) by Precipitation from Homogeneous Solution

Thallium taken (mg) Thallium found (mg) Error (mg)

51.10 51.00 -0.10

51.10 51.25 +0.15

76.65 76.50 -0.15

76.65 76.85 +0.20

102.20 102.00 -0.20

102.20 102.40 +0.20

Source: Adapted from Table I in "Determination of Thallium by Precipitation of Thallium( I)

Chromate from Homogeneous Solution by Replacement of Tha"[1]
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Caption: Experimental workflow for the gravimetric determination of thallium using chromate.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Methodological & Application

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 6 / 7 Tech Support

https://pubs.rsc.org/en/content/articlelanding/1978/an/an9780300766/unauth
https://pubs.rsc.org/en/content/articlelanding/1978/an/an9780300766/unauth
https://pubs.rsc.org/en/content/articlelanding/1978/an/an9780300766/unauth
https://ajsonline.org/article/124175.pdf
https://pilgaardelements.com/Thallium/Reactions.htm
https://pubs.rsc.org/en/content/articlelanding/1978/an/an9780300766
https://pubs.rsc.org/en/content/articlelanding/1978/an/an9780300766
https://pubs.rsc.org/en/content/articlelanding/1978/an/an9780300766
https://www.benchchem.com/product/b15350606#gravimetric-determination-of-thallium-using-chromate
https://www.benchchem.com/product/b15350606#gravimetric-determination-of-thallium-using-chromate
https://www.benchchem.com/product/b15350606#gravimetric-determination-of-thallium-using-chromate
https://www.benchchem.com/product/b15350606#gravimetric-determination-of-thallium-using-chromate
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b15350606?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15350606?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Methodological & Application

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 7 / 7 Tech Support

https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15350606?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

